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Compound Name: (1-Isothiocyanatoethyl)benzene

Cat. No.: B1670803

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1-Isothiocyanatoethyl)benzene, with the CAS number 4478-92-6, is an aromatic
isothiocyanate recognized for its potential applications in various scientific fields. This
document provides a comprehensive overview of its chemical and physical properties,
synthesis, safety considerations, and known biological activities. As a member of the
isothiocyanate class of compounds, it is of interest for its potential antimicrobial and anticancer
properties. The isothiocyanate functional group (-N=C=S) is highly reactive, particularly towards
nucleophiles, which underpins both its utility in chemical synthesis and its biological effects.[1]
This guide consolidates available data to support researchers and professionals in drug
development and related disciplines.

Chemical and Physical Properties

(1-Isothiocyanatoethyl)benzene is a colorless to pale yellow liquid with a characteristic
pungent odor associated with isothiocyanates.[1] It is readily soluble in organic solvents but
has limited solubility in water.[1] The compound is also known by several synonyms, including
(+)-1-Phenylethyl isothiocyanate, DL-alpha-Methylbenzyl isothiocyanate, and Isothiocyanic
acid, a-methylbenzyl ester.[1]
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Quantitative Data Summary

The key chemical and physical properties of (1-lsothiocyanatoethyl)benzene are summarized
in the table below for easy reference and comparison.

Property Value Reference
CAS Number 4478-92-6 [1]
Molecular Formula CoHoNS [1]
Molecular Weight 163.24 g/mol

Appearance Colorless to pale yellow liquid [1]

Boiling Point 132 °C

Density 1.06 g/cm3

Refractive Index 1.5810

Flash Point 103 °C

- Soluble in organic solvents,
Solubility o [1]
limited in water

Moisture Sensitivity Sensitive to moisture

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of (1-
Isothiocyanatoethyl)benzene. Below are the available nuclear magnetic resonance (NMR)
data for the (R)-enantiomer, which is expected to be very similar to the racemic mixture.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The following *H and 3C NMR data were reported for (R)-1-isothiocyanatoethylbenzene in
CDCls.[2]
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1H NMR (700 Chemical Shift o Coupling . _

MHz, CDCls) (8) in ppm Multiplicity Constant (J) in Assignment
Hz

Aromatic Protons  7.41-7.38 m 2H, CHAr

Aromatic Protons  7.34-7.32 m 3H, CHAr

Methine Proton 4,92 q 6.8 1H, CHNCS

Methyl Protons 1.68 d 6.8 3H, CHs

13C NMR (176 MHz, CDCIs) Chemical Shift (d) in ppm Assignment

Aromatic Carbon 140.3 s, CAr

Isothiocyanate Carbon 132.5 s, NCS

Aromatic Carbons 129.0 s, 2 x CArH

Aromatic Carbon 128.3 s, CArH

Aromatic Carbons 125.5 s, 2 x CArH

Methine Carbon 57.2 s, CHNCS

Methyl Carbon 25.1 s, CHs

Note: The isothiocyanate carbon in 33C NMR spectra can sometimes appear as a very broad
signal, or be difficult to detect, due to the quadrupolar relaxation of the adjacent nitrogen atom.

[3]

Mass Spectrometry (MS)

The mass spectrum for the D- and L-enantiomers of a-Methylbenzyl isothiocyanate is available
and provides insight into the fragmentation pattern of the molecule.[2][4]

Synthesis and Experimental Protocols

(1-Isothiocyanatoethyl)benzene can be synthesized from its corresponding primary amine, 1-
phenylethanamine. A general and efficient one-pot, two-step procedure has been described for
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the synthesis of isothiocyanates, including the (R)-enantiomer of the target compound.[2]

Synthesis of (R)-1-Isothiocyanatoethylbenzene

This protocol involves the formation of a dithiocarbamate intermediate followed by
desulfurization.

Materials and Reagents:

¢ (R)-1-Phenylethanamine

o Carbon disulfide (CS2)

» N-Methylmorpholine (NMM) or other suitable organic base (e.g., EtsN, DBU)

e 4-(4,6-dimethoxy-1,3-5-triazin-2-yl)-4-methylmorpholinium toluene-4-sulfonate
(DMT/NMM/TsO™) as a desulfurization reagent

e Dichloromethane (DCM)

e Hexane

e Hydrochloric acid (1 N)

o Magnesium sulfate (anhydrous)
o Water

Experimental Procedure:[2]

e To a solution of the amine (e.g., (R)-1-phenylethanamine) in dichloromethane (DCM), add
the organic base (e.g., NMM) and carbon disulfide (CSz).

 Stir the reaction mixture at room temperature for a specified time (e.g., 5 minutes) to form
the dithiocarbamate intermediate.

e Add the desulfurization reagent, DMT/NMM/TsO~.
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e The reaction can be carried out under microwave irradiation (e.g., 3 minutes at 90 °C) to
promote the conversion to the isothiocyanate.

 After the reaction is complete, dilute the mixture with DCM.
e Wash the organic layer sequentially with water, 1 N HCI, and again with water.
e Dry the organic phase over anhydrous magnesium sulfate.
 Filter and concentrate the solution under reduced pressure.

» Purify the crude product by flash chromatography on silica gel using hexane as the eluent to
obtain the pure (R)-1-isothiocyanatoethylbenzene.

Synthesis Workflow

+ Desulfurizing Agent
(DMT/NMM/TSO)

+ CS2, Base >

1-Phenylethanamine

Dithiocarbamate Intermediate (1-Isothiocyanatoethyl)benzene

Click to download full resolution via product page

A simplified workflow for the synthesis of (1-lIsothiocyanatoethyl)benzene.

Biological Activity and Potential Applications

Isothiocyanates as a class are known for their broad biological activities, which are largely
attributed to the electrophilic nature of the -N=C=S group, allowing it to react with nucleophilic
cellular components like proteins.

Antimicrobial Activity

(1-Isothiocyanatoethyl)benzene has been identified as an antimicrobial agent.[5] The general
mechanism of antimicrobial action for isothiocyanates is believed to involve the disruption of
essential cellular functions. Aromatic isothiocyanates are thought to readily cross bacterial
membranes, where they can interfere with enzymatic activity and disrupt cellular integrity.[6]
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Anticancer Potential and Signaling Pathways

While specific studies on the anticancer mechanisms of (1-Isothiocyanatoethyl)benzene are
limited, the activities of structurally related isothiocyanates, such as benzyl isothiocyanate
(BITC) and phenethyl isothiocyanate (PEITC), have been extensively studied. It is plausible
that (1-Isothiocyanatoethyl)benzene shares some of these mechanisms.

Isothiocyanates are known to induce Phase Il detoxification enzymes, which can help in
neutralizing carcinogens.[7] Their anticancer effects are often mediated through the modulation
of key signaling pathways involved in cell survival, proliferation, and apoptosis.[8][9]

Commonly affected pathways by related isothiocyanates include:

¢ Induction of Apoptosis: Isothiocyanates can trigger programmed cell death in cancer cells by
modulating the expression of pro- and anti-apoptotic proteins of the Bcl-2 family, leading to
the release of cytochrome c from mitochondria and the subsequent activation of caspases.

[8][°]

o Cell Cycle Arrest: They can halt the proliferation of cancer cells by inducing cell cycle arrest
at various checkpoints.

 MAPK and PI3K/Akt Signaling: Isothiocyanates have been shown to modulate the Mitogen-
Activated Protein Kinase (MAPK) and Phosphatidylinositol 3-Kinase (PI13K)/Akt signaling
pathways, which are critical for cell growth and survival.[8][10]

o Nrf2 Pathway: Isothiocyanates are potent activators of the Nrf2 (Nuclear factor erythroid 2-
related factor 2) pathway, which upregulates the expression of antioxidant and cytoprotective
genes.[4]
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Potential Anticancer Signaling Pathways Modulated by Isothiocyanates

(1-Isothiocyanatoethyl)benzene
(inferred from related ITCs)
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/
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Click to download full resolution via product page

Inferred signaling pathways potentially modulated by (1-Isothiocyanatoethyl)benzene.

Safety and Handling

(1-Isothiocyanatoethyl)benzene should be handled with care in a laboratory setting. It is
classified as an irritant and can be harmful if inhaled or ingested.[1] Standard safety protocols,
including the use of personal protective equipment such as gloves, safety glasses, and a lab
coat, should be followed. Work should be conducted in a well-ventilated area or a fume hood to
avoid inhalation of vapors. As it is sensitive to moisture, it should be stored in a tightly sealed
container in a cool, dry place.

Conclusion

(1-1sothiocyanatoethyl)benzene is a reactive organic compound with established
antimicrobial properties and significant potential for further investigation, particularly in the
realm of cancer research, based on the known activities of related isothiocyanates. This
technical guide provides a foundational understanding of its chemical properties, synthesis,
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and biological context to aid researchers and drug development professionals in their work with
this compound. Further studies are warranted to elucidate the specific mechanisms of action
and signaling pathways directly modulated by (1-lsothiocyanatoethyl)benzene to fully realize
its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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